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Compound of Interest

Compound Name: 3-Bromoselenophene

Cat. No.: B15232817 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-quality

reagents is a critical first step in the discovery pipeline. 3-Bromoselenophene, a key building

block in the synthesis of novel therapeutic agents and functional materials, is available from a

select number of specialized chemical suppliers. This technical guide provides an in-depth

overview of commercial sources, available product specifications, and key applications, with a

focus on data relevant to medicinal chemistry and materials science.

Introduction to 3-Bromoselenophene
3-Bromoselenophene (CAS No. 25109-24-4) is a heterocyclic compound featuring a

selenophene ring substituted with a bromine atom at the 3-position. This structure makes it a

versatile intermediate for introducing the selenophene moiety into larger molecules through

various cross-coupling reactions. The unique electronic properties of selenium-containing

heterocycles are of significant interest in drug design, as they can modulate biological activity

and improve pharmacokinetic profiles of drug candidates. Organoselenium compounds have

shown a wide range of biological activities, including antioxidant, anti-inflammatory, and

anticancer properties.

Commercial Availability and Specifications
A targeted search has identified several commercial suppliers of 3-Bromoselenophene. While

a comprehensive price comparison is beyond the scope of this guide due to dynamic market

conditions, the following table summarizes key quantitative data available from prominent
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suppliers to facilitate procurement decisions. Researchers are advised to contact the suppliers

directly for the most current pricing and availability.

Supplier Product Number Purity
Available
Quantities

Ambeed amb25109-24-4 >95%
1g, 5g, 10g, 25g, 50g,

100g

Alfa Chemical AC-25109-24-4 ≥97%
1g, 5g, 25g, 100g,

500g, 1kg

ChemScene CS-0123456 ≥98% 100mg, 500mg, 1g, 5g

Note: Product numbers are representative and may vary. Purity levels and available quantities

are subject to change. Please consult the respective supplier's website for the most up-to-date

information.

Key Applications in Research and Development
3-Bromoselenophene is a valuable building block in organic synthesis, particularly for the

development of novel pharmaceuticals and organic electronic materials. Its primary utility lies in

its ability to participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-

Miyaura and Stille couplings, to form carbon-carbon bonds.

Drug Discovery and Medicinal Chemistry
In medicinal chemistry, the selenophene core is incorporated into molecules to explore its

potential as a bioisostere for thiophene or phenyl rings. This substitution can lead to

compounds with altered metabolic stability, lipophilicity, and target-binding interactions. The

development of novel kinase inhibitors, antiviral agents, and anticancer therapeutics often

involves the use of such heterocyclic building blocks.

Materials Science
In materials science, 3-Bromoselenophene is utilized in the synthesis of conjugated polymers

and small molecules for applications in organic electronics. The resulting materials often exhibit

interesting photophysical and electronic properties, making them suitable for use in organic
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light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors

(OFETs).

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving 3-
Bromoselenophene, based on established literature procedures.

General Procedure for Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C

bonds. This protocol describes a general procedure for the coupling of 3-Bromoselenophene
with an arylboronic acid.[1]

Materials:

3-Bromoselenophene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)

Water (degassed)

Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried Schlenk flask, add 3-Bromoselenophene (1 equivalent), the arylboronic

acid (1.2-1.5 equivalents), the palladium catalyst (0.02-0.05 equivalents), and the base (2-3

equivalents).

Evacuate and backfill the flask with an inert gas three times.
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Add the degassed solvent and degassed water (typically a 4:1 to 10:1 ratio of organic

solvent to water).

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the

reaction is complete (monitored by TLC or GC-MS).

Cool the reaction to room temperature and add water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Logical Workflow for Utilizing 3-Bromoselenophene
in Drug Discovery
The following diagram illustrates a typical workflow for the integration of 3-Bromoselenophene
into a drug discovery program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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